![molecular formula C9H9BO3S B071513 5-Methoxybenzo[B]thiophene-2-boronic acid CAS No. 193965-30-9](/img/structure/B71513.png)
5-Methoxybenzo[B]thiophene-2-boronic acid
Overview
Description
5-Methoxybenzo[B]thiophene-2-boronic acid (MBTA) is a versatile boronic acid derivative that has been used in a variety of scientific research applications. It has been used in the synthesis of a range of compounds, as well as in the study of biochemical and physiological effects.
Scientific Research Applications
Synthesis of Photochromic Compounds : 5-Methoxybenzo[B]thiophene derivatives are used in the synthesis of photochromic thieno-2H-chromenes, which have potential applications in dyes and pigments. These compounds exhibit photochromic behavior and are synthesized from hydroxybenzo[b]thiophenes, a step in which methoxybenzo[b]thiophenes are demethylated (Queiroz et al., 2000).
Intermediates for Carcinogenic Compounds : 5-Methoxybenzo[B]thiophene-2-boronic acid derivatives are used in the synthesis of intermediates like 3-hydroxybenzo[c]phenanthrene and 12-hydroxybenzo[g]chrysene, which are key for creating fjord-region diol epoxide metabolites of carcinogenic compounds (Kumar, 1997).
Decarboxylation Studies : The derivatives of this compound, like 5-hydroxy-3-methylbenzo[b]thiophene-2-carboxylic acid, are studied for their decarboxylation properties. This research contributes to the understanding of chemical reactions and synthesis processes in organic chemistry (Jackson & Bowlus, 1980).
Pharmacologically Active Derivatives : Compounds derived from this compound show potential in pharmacology. For instance, 2-(5- and 7-hydroxy-3-benzo[b]thienyl)ethylamines and related compounds exhibit pharmacological activities (Chapman et al., 1973).
Regioselective Hydroxyalkylations : In synthetic organic chemistry, this compound is used in regioselective hydroxyalkylations, which is a crucial reaction for the synthesis of complex organic molecules (Paintner et al., 2001).
Plant Growth Regulation : Certain benzo[b]thiophene derivatives like 4-methoxybenzo[b]thienyl-3-acetic acid, synthesized from similar compounds, have shown significant plant growth enhancement, indicating potential applications in agriculture (Schuetz & Titus, 1967).
Antidepressant Drug Development : Benzo[b]thiophene derivatives, including those with 5-Methoxy groups, are being investigated for their dual action at serotonin receptors and serotonin transporter, indicating potential use in antidepressant drugs (Orus et al., 2002).
Mechanism of Action
- The primary target of 5-Methoxybenzo[B]thiophene-2-boronic acid is likely to be a protein or enzyme involved in cellular processes. However, specific information about its exact target remains limited in the available literature .
- Boronic acids are known to participate in Suzuki–Miyaura (SM) cross-coupling reactions, which involve the formation of carbon–carbon bonds. In SM coupling, boron reagents (such as boronic acids) react with palladium catalysts to create new C–C bonds .
Target of Action
Mode of Action
Biochemical Analysis
Biochemical Properties
. This reaction involves the transmetalation of boronic acids to palladium
Molecular Mechanism
The molecular mechanism of action of 5-Methoxybenzo[B]thiophene-2-boronic acid is not well-understood. In the context of Suzuki–Miyaura cross-coupling, boronic acids are known to undergo transmetalation, a process where they are transferred from boron to palladium
Temporal Effects in Laboratory Settings
The temporal effects of this compound in laboratory settings, including its stability, degradation, and long-term effects on cellular function, are not well-documented. It is recommended to store this compound in an inert atmosphere, in a freezer, under -20°C .
Properties
IUPAC Name |
(5-methoxy-1-benzothiophen-2-yl)boronic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9BO3S/c1-13-7-2-3-8-6(4-7)5-9(14-8)10(11)12/h2-5,11-12H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRFCKEBJRUMDHY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=CC2=C(S1)C=CC(=C2)OC)(O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9BO3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80617170 | |
Record name | (5-Methoxy-1-benzothiophen-2-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80617170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
193965-30-9 | |
Record name | (5-Methoxy-1-benzothiophen-2-yl)boronic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80617170 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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